Methyl (E)-4-oxo-4-[[4-(2-oxopiperidin-1-yl)phenyl]methylamino]but-2-enoate

• IUPAC Name: methyl (E)-4-oxo-4-[[4-(2-oxopiperidin-1-yl)phenyl]methylamino]but-2-enoate
• InChI: InChI=1S/C17H20N2O4/c1-23-17(22)10-9-15(20)18-12-13-5-7-14(8-6-13)19-11-3-2-4-16(19)21/h5-10H,2-4,11-12H2,1H3,(H,18,20)/b10-9+
• InChI Key: ALQVGLFUKNHGSG-MDZDMXLPSA-N
• Canonical SMILES: COC(=O)C=CC(=O)NCC1=CC=C(C=C1)N2CCCCC2=O
• Isomeric SMILES: COC(=O)/C=C/C(=O)NCC1=CC=C(C=C1)N2CCCCC2=O
• Molecular Formula: C17H20N2O4
• Molecular Weight: 316.35 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a methyl ester group, a ketone, an amine, and a phenyl ring. These functional groups suggest that it could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the amine could be introduced via a reductive amination, the ester via a condensation reaction, and the ketone via a Friedel-Crafts acylation.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the carbon backbone. The presence of the phenyl ring could introduce aromatic character to the molecule, and the polar functional groups (ester, ketone, and amine) could allow for hydrogen bonding.

Chemical Reactions Analysis

This compound could participate in a variety of chemical reactions. The ester could undergo hydrolysis or transesterification. The ketone could undergo a variety of addition reactions, and the amine could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, it is likely to be solid at room temperature, and its solubility would depend on the solvent used. The compound’s reactivity would be influenced by the presence of the ester, ketone, and amine functional groups.

Mechanism of Action

Without more specific information, it’s difficult to predict the mechanism of action of this compound. It would depend on the context in which it’s used. For example, if this compound is used as a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper precautions should be taken when handling it, including the use of personal protective equipment.

Future Directions

Future research on this compound could involve exploring its potential uses. For example, it could be studied as a potential pharmaceutical compound, or its chemical reactivity could be explored for use in synthetic chemistry.